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Compound of Interest

Compound Name: (1-Methoxyethyl)benzene

Cat. No.: B1620188

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the mass spectrometry
analysis of (1-Methoxyethyl)benzene (CAS No: 4013-34-7). The document details the
compound's mass spectral data, a representative experimental protocol for its analysis, and a
proposed fragmentation pathway based on electron ionization mass spectrometry. This guide is
intended to serve as a valuable resource for researchers and professionals in the fields of
analytical chemistry, pharmacology, and drug development.

Compound Information

Property Value Source

Chemical Name (1-Methoxyethyl)benzene

1-Methoxy-1-phenylethane,
Synonyms [1]
Methyl a-methylbenzyl ether

CAS Number 4013-34-7 [1]
Molecular Formula CoH120 [1]
Molecular Weight 136.1910 g/mol [1]

Electron lonization Mass Spectrum Data
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The following table summarizes the principal ions observed in the 70 eV electron ionization (EI)
mass spectrum of (1-Methoxyethyl)benzene. The data is compiled from the National Institute
of Standards and Technology (NIST) Mass Spectrometry Data Center.

Mass-to-Charge Ratio

(mi2) Relative Intensity (%) Proposed lon Fragment

m/z

136 15 CoH120]*+ (Molecular lon
[ 1% (

121 100 [CeHsO]*

105 30 [CeHs]*

91 25 [C7HA]

77 40 [CeHs]*

51 15 CaHs]t
[CaHs]

43 20 [C2Hs0]*

29 10 [CHO]*

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

This section outlines a representative experimental protocol for the analysis of (1-
Methoxyethyl)benzene using Gas Chromatography coupled with Mass Spectrometry (GC-
MS). The parameters are based on established methods for the analysis of aromatic and ether
compounds.[2][3][4]

3.1. Instrumentation

e Gas Chromatograph: Agilent 8890 GC (or equivalent)

o Mass Spectrometer: Agilent 7000D Triple Quadrupole GC/TQ (or equivalent)
o Autosampler: Agilent 7693A (or equivalent)

3.2. Chromatographic Conditions
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e GC Column: HP-5ms capillary column (30 m x 0.25 mm, 0.25 pum film thickness) or
equivalent nonpolar column.[2]

e Carrier Gas: Helium (99.999% purity) at a constant flow rate of 1.0 mL/min.[4]

e Inlet Temperature: 250 °C.[3]

* Injection Volume: 1 pL.[4]

« Injection Mode: Splitless.

e Oven Temperature Program:

o Initial temperature: 60 °C, hold for 2 minutes.

o Ramp: 10 °C/min to 280 °C.

o Final hold: 5 minutes at 280 °C.[2]

3.3. Mass Spectrometer Conditions

lonization Mode: Electron lonization (El).[1]

lonization Energy: 70 eV.[5]

Source Temperature: 230 °C.[2]

Quadrupole Temperature: 150 °C.[2]

Mass Scan Range: m/z 40-450.

Solvent Delay: 3 minutes.

3.4. Sample Preparation

e Prepare a stock solution of (1-Methoxyethyl)benzene in a high-purity volatile solvent such
as methanol or dichloromethane.
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o Perform serial dilutions to create a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100
pg/mL).

e For unknown samples, dissolve a precisely weighed amount in the chosen solvent to
achieve a concentration within the calibration range.

Visualizations

Proposed Fragmentation Pathway of (1-
Methoxyethyl)benzene

The following diagram illustrates the proposed fragmentation pathway of (1-
Methoxyethyl)benzene under electron ionization.

[CsHoO]* - CH20 [C7H7]*
- «CHs m/z = 121 (Base Peak) m/z =91
[CoH120]+e
m/z = 136
- *OCHs
[CsHo]* -CaHa | [CeHs]*
m/z = 105 m/z =77

Click to download full resolution via product page

Caption: Proposed EI fragmentation of (1-Methoxyethyl)benzene.

Experimental Workflow for GC-MS Analysis

The diagram below outlines the general workflow for the GC-MS analysis of (1-
Methoxyethyl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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